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Compound of Interest

Compound Name: 2-Naphthyl myristate

Cat. No.: B1206137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

beta-Naphthyl myristate (also known as 2-Naphthyl myristate). The information is curated for

professionals in research and development who require precise data for experimental design,

formulation, and analysis. This document includes quantitative physical data, standardized

experimental protocols, and a visualization of its application in biochemical assays.

Core Physical and Chemical Properties
Beta-Naphthyl myristate is the ester formed from the condensation of myristic acid and 2-

naphthol.[1] Its identity and key physical properties are summarized below.
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Property Value Source

IUPAC Name
naphthalen-2-yl

tetradecanoate
[1]

Synonyms
2-Naphthyl myristate, β-

Naphthyl myristate
[1]

CAS Number 7262-80-8 [1]

Molecular Formula C₂₄H₃₄O₂ [1]

Molecular Weight 354.5 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 65.0 - 68.0 °C

Solubility
Soluble in chloroform.

Insoluble in water.

Experimental Protocols
The following sections detail standardized laboratory methodologies for determining the key

physical properties of beta-Naphthyl myristate.

Melting Point Determination
Objective: To determine the temperature range over which the solid beta-Naphthyl myristate

transitions into a liquid.

Methodology: Capillary Melting Point Apparatus

Sample Preparation: A small amount of dry beta-Naphthyl myristate crystalline powder is

finely crushed. The powder is then packed into a capillary tube (sealed at one end) to a

height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed into the heating block of a digital

melting point apparatus.
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Heating and Observation:

The sample is heated at a rapid rate initially (e.g., 10-15 °C per minute) to approach the

expected melting point.

Approximately 15-20 °C below the anticipated melting point (around 45 °C), the heating

rate is reduced to a slow and steady 1-2 °C per minute to ensure thermal equilibrium.

Data Recording:

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire solid sample has completely liquefied is recorded as

the final melting point.

The melting point is reported as a range from the onset to the final temperature.

Solubility Assessment
Objective: To qualitatively and quantitatively determine the solubility of beta-Naphthyl myristate

in various solvents.

Methodology: Visual Saturated Solution Method

Solvent Selection: A panel of solvents is selected, including water, ethanol, and chloroform.

Qualitative Assessment:

To a test tube containing 1 mL of the selected solvent, a small, precisely weighed amount

(e.g., 10 mg) of beta-Naphthyl myristate is added.

The mixture is vortexed or agitated for a set period (e.g., 60 seconds) at a controlled

temperature (e.g., 25 °C).

The solution is visually inspected for the presence of undissolved solid. If the solid

dissolves completely, the compound is considered "soluble" under these conditions. If it

remains undissolved, it is deemed "insoluble" or "sparingly soluble."
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Quantitative Assessment (for soluble compounds):

A known volume (e.g., 5 mL) of the solvent is placed in a vial at a constant temperature.

Small, pre-weighed increments of beta-Naphthyl myristate are added to the solvent.

After each addition, the mixture is stirred until the solute is fully dissolved before the next

increment is added.

The process is continued until a saturated solution is achieved (i.e., a slight excess of solid

solute remains undissolved after prolonged agitation).

The total mass of the dissolved solute is used to calculate the solubility in units such as

mg/mL or mol/L.

Application in Enzyme Assays
Beta-Naphthyl myristate serves as a valuable chromogenic substrate for detecting and

quantifying the activity of carboxylesterases. The enzymatic hydrolysis of the ester bond

releases 2-naphthol, which can then react with a diazonium salt (like Fast Blue B) to produce a

colored azo dye. The intensity of the color is proportional to the amount of 2-naphthol released

and thus to the enzyme's activity.

Carboxylesterase Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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